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CAS No.: 103438-86-4

Cat. No.: B1330501

Get Quote

Introduction: 2-Fluoro-3-hydroxybenzaldehyde is a highly functionalized aromatic aldehyde

that serves as a critical building block in modern organic synthesis. Its strategic placement of

three distinct functional groups—an electrophilic aldehyde, an acidic hydroxyl group, and an

electron-withdrawing fluorine atom—on a benzene ring creates a versatile synthon for

constructing complex molecular architectures. This trifecta of reactivity allows for sequential

and regioselective modifications, making it a valuable intermediate in the fields of medicinal

chemistry, agrochemicals, and materials science. This guide provides an in-depth analysis of

its chemical properties, synthesis, reactivity, and applications, offering field-proven insights for

researchers and drug development professionals.

Part 1: Core Physicochemical and Spectroscopic
Profile
The unique substitution pattern of 2-Fluoro-3-hydroxybenzaldehyde dictates its physical

properties and spectroscopic signature. The ortho-fluoro and meta-hydroxyl groups relative to

the formyl moiety create a complex interplay of inductive and resonance effects that are crucial

for understanding its behavior in chemical reactions.
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Table 1: Physicochemical Properties of 2-Fluoro-3-hydroxybenzaldehyde

Property Value Source(s)

CAS Number 103438-86-4 [1][2]

Molecular Formula C₇H₅FO₂ [3]

Molecular Weight 140.11 g/mol [2]

Appearance White to off-white solid/powder [1][3]

Melting Point

Data not consistently reported;

related isomers melt from 68-

124 °C

[4][5]

InChI Key
JHPNLGYUKQTWHN-

UHFFFAOYSA-N
[3]

1.1 Spectroscopic Interpretation: A Window into Molecular Structure

Spectroscopic analysis is fundamental to confirming the identity and purity of 2-Fluoro-3-
hydroxybenzaldehyde. The electronic environment of each nucleus is unique, giving rise to a

predictable yet information-rich set of spectra.

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals for

the aldehyde proton, the hydroxyl proton, and the three aromatic protons. The aldehyde

proton (CHO) typically appears as a singlet far downfield (δ 9.5-10.5 ppm). The phenolic

proton (OH) signal can be broad and its chemical shift is solvent-dependent, often observed

between δ 5-9 ppm. The aromatic protons will appear as complex multiplets due to proton-

proton and proton-fluorine couplings. For comparison, in the related compound 2-hydroxy-3-

methylbenzaldehyde, the aldehyde and hydroxyl protons appear at 9.85 ppm and 11.25 ppm

respectively, with the aromatic protons between 6.90-7.38 ppm[6].

¹³C NMR Spectroscopy: The carbon spectrum will display seven distinct signals. The

carbonyl carbon of the aldehyde is the most deshielded, appearing around 190 ppm. The

carbon atom directly bonded to the fluorine will show a large one-bond coupling constant (¹J

C-F), a hallmark of organofluorine compounds. The carbons attached to the oxygen and

other aromatic carbons will appear in the typical 110-160 ppm range.
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Mass Spectrometry: Electron impact mass spectrometry (EI-MS) would show a molecular ion

peak (M+) at m/z = 140. A common fragmentation pattern for benzaldehydes is the loss of

the formyl radical (CHO·), leading to a significant M-29 peak. Electrospray ionization (ESI) in

positive mode would show the protonated molecule [M+H]⁺ at m/z = 141[1].

Part 2: Synthesis and Chemical Reactivity
The utility of 2-Fluoro-3-hydroxybenzaldehyde as a synthon is predicated on both its efficient

synthesis and its predictable, versatile reactivity.

2.1 Common Synthetic Routes

One established method for synthesizing this compound is through the demethylation of a

readily available precursor, 2-fluoro-3-methoxybenzaldehyde. This reaction leverages a strong

Lewis acid to cleave the robust methyl ether bond.

Protocol: Synthesis via Demethylation of 2-Fluoro-3-methoxybenzaldehyde[1]

Reaction Setup: Dissolve 2-fluoro-3-methoxybenzaldehyde in anhydrous dichloromethane

(DCM) in a flame-dried, three-neck flask under an inert atmosphere (e.g., Argon or Nitrogen).

Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

Reagent Addition: Slowly add a solution of boron tribromide (BBr₃), a powerful demethylating

agent, dropwise to the cooled solution. Causality Note: The extreme cold is necessary to

control the high reactivity of BBr₃ and prevent unwanted side reactions.

Warming and Reaction: Stir the mixture at -78 °C for 1 hour, then allow it to slowly warm to 0

°C and continue stirring for an additional 2 hours.

Quenching: Carefully pour the reaction mixture into water to quench the excess BBr₃.

Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer multiple

times with ethyl acetate.

Washing & Drying: Combine the organic layers and wash sequentially with water and

saturated brine. Dry the organic phase over anhydrous sodium sulfate.
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Purification: Concentrate the solution under reduced pressure and purify the resulting

residue by silica gel column chromatography to yield the final product.

Diagram: Synthetic Workflow for 2-Fluoro-3-hydroxybenzaldehyde
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Caption: Workflow for the synthesis of 2-Fluoro-3-hydroxybenzaldehyde.
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2.2 A Hub of Reactivity

The molecule's three functional groups can be addressed with high selectivity, making it a

powerful platform for generating molecular diversity.

The Aldehyde Group: As the most electrophilic site, the formyl group is the primary target for

nucleophiles. It readily undergoes reactions such as:

Reductive Amination: To form substituted benzylamines.

Wittig Reaction: To generate stilbene derivatives[5].

Aldol and Knoevenagel Condensations: To form α,β-unsaturated carbonyl compounds,

which are precursors to various heterocycles and pharmacophores like curcuminoid

analogs[5].

Baeyer-Villiger Oxidation: To convert the aldehyde into a formate ester, which can then be

hydrolyzed to a phenol. This is a key strategy for introducing a second hydroxyl group[7].

The Hydroxyl Group: The phenolic hydroxyl group is acidic and can be deprotonated to form

a phenoxide. This enables:

O-Alkylation (Williamson Ether Synthesis): To introduce various alkyl or aryl groups,

modulating properties like solubility and lipophilicity.

Esterification: To form esters, which can act as prodrugs or protecting groups.

Directing Group in Electrophilic Aromatic Substitution: The hydroxyl group is a strong

ortho-, para-director, activating the ring for further substitution.

The Aromatic Ring and Fluorine: The fluorine atom exerts a strong inductive electron-

withdrawing effect (-I), which deactivates the ring towards electrophilic substitution but

increases the electrophilicity of the aldehyde carbon[8]. It can also participate in:

Nucleophilic Aromatic Substitution (SNAr): While less common without additional

activating groups, the fluorine can be displaced by strong nucleophiles under certain

conditions.
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Diagram: Reactivity Map of 2-Fluoro-3-hydroxybenzaldehyde
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Caption: Key reaction pathways available for 2-Fluoro-3-hydroxybenzaldehyde.

Part 3: Applications in Drug Discovery and Materials
Science
The structural motifs accessible from 2-Fluoro-3-hydroxybenzaldehyde are prevalent in many

biologically active compounds and functional materials.

Medicinal Chemistry: Fluorine is often incorporated into drug candidates to enhance

metabolic stability, binding affinity, and membrane permeability[9]. This building block
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provides a direct route to fluorinated analogs of known pharmacophores. For example,

related fluorinated hydroxybenzaldehydes are used to synthesize:

Salen Ligands: These ligands, formed by condensation with diamines, create complexes

with metals like cobalt that have applications in oxygen transport and as potential

anticancer agents[10].

Chalcones and Curcuminoids: Synthesized via aldol condensation, these compounds are

investigated for their anti-inflammatory and anticancer properties[5].

Hydrazone Derivatives: Formed via condensation with hydrazines, these molecules have

shown potent anti-inflammatory activity[5].

Materials Science: The ability to form extended conjugated systems makes this molecule a

precursor for organic electronics. For instance, it can be used in the synthesis of

semiconducting acenes and fluorinated bicyclic heterocycles like isoflavanones[10].

Part 4: Safety and Handling
As with any laboratory chemical, proper handling is essential. While a specific safety data sheet

(SDS) for this exact isomer is not consistently available, data from closely related isomers

provides necessary guidance.

Table 2: Hazard Information and Handling Precautions (Based on Related Isomers)
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Hazard Category Precautionary Statement Source(s)

Skin Corrosion/Irritation

Causes skin irritation. Wash

skin thoroughly after handling.

Wear protective gloves.

[11][12][13]

Serious Eye Damage/Irritation

Causes serious eye irritation.

Wear eye/face protection. IF IN

EYES: Rinse cautiously with

water for several minutes.

[11][12][13]

Respiratory Irritation

May cause respiratory

irritation. Avoid breathing dust.

Use only outdoors or in a well-

ventilated area.

[11][12][13]

Storage

Store in a well-ventilated

place. Keep container tightly

closed. Store locked up.

[11][12]

Disposal

Dispose of contents/container

to an approved waste disposal

plant.

[11][14]

Trustworthiness Note: Always consult the specific Safety Data Sheet provided by the supplier

before handling any chemical. The information above is based on related compounds and

should be used as a guideline.

Conclusion
2-Fluoro-3-hydroxybenzaldehyde is more than a simple aromatic aldehyde; it is a

strategically designed synthetic platform. The interplay of its fluoro, hydroxyl, and formyl groups

provides chemists with a powerful tool for regioselective functionalization. Its importance in

accessing fluorinated scaffolds ensures its continued relevance in the discovery of new

pharmaceuticals and advanced materials. Understanding its core properties, synthetic access,

and diverse reactivity is key to unlocking its full potential in research and development.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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